Cas no 474922-77-5 (1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt)

• Product Name: 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt
• CAS No: 474922-77-5
• MF: C₄₅H₉₁N₂O₁₁P
• MW: 867.184616327286
• CID: 2170764
• PubChem ID: 156593651
• Update Time: 2025-06-13

1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt Chemical and Physical Properties

Names and Identifiers

• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt
• DSPE-PEG-methoxy 2000
• DSPE-mPEG
• DSPE-mPEG 2000
• MPEG-DSPE
• MPEG2000-DSPE
• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)] ammonium salt
• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]
• DSPE-PEG2000
• alpha-[(9R)-6-Hydroxy-6-oxido-1,12-dioxo-9-[(1-oxooctadecyl)oxy]-5,7,11-trioxa-2-aza-6-phosphanonacos-1-yl]-omega-methoxypoly(oxy-1,2-ethanediyl) ammonium salt
• 18:0 PEG5000 PE
• 18:0 PEG3000 PE
• 18:0 PEG2000 PE
• DSPE-PEG
• 18:0 PEG2000 PE 1，2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (ammonium salt)
• CID 156593651
• 474922-77-5
• DA-59903
• azane;[3-[hydroxy-[2-(2-methoxyethoxycarbonylamino)ethoxy]phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate

• Inchi： 1S/C45H88NO11P.H3N/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-43(47)54-40-42(41-56-58(50,51)55-37-36-46-45(49)53-39-38-52-3)57-44(48)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h42H,4-41H2,1-3H3,(H,46,49)(H,50,51);1H3
• InChI Key： KBXRORNJMUHWKT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCCCCCCCCCCCC)=O)COP(OCCNC(OCCOC)=O)(O)=O)=O.N

Computed Properties

• Exact Mass: 866.63604872g/mol
• Monoisotopic Mass: 866.63604872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 59
• Rotatable Bond Count: 48
• Complexity: 986
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: 10 mg/mL (880220C-25mg)
  25 mg/mL (880220C-500mg)

1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt

Introduction to 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) and Its Applications in Modern Medicine

The compound with the CAS number 474922-77-5, specifically 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt), represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, often abbreviated as PEGylated DSPC, is a derivative of distearoylphosphatidylethanolamine (DSPC) that has been extensively modified with polyethylene glycol (PEG) chains. The incorporation of PEG not only enhances the stability and solubility of the compound but also imparts unique pharmacokinetic properties, making it an invaluable tool in drug delivery systems.

1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) is particularly notable for its ability to form stable liposomes and nanoparticles. These structures are highly effective in encapsulating therapeutic agents, protecting them from degradation, and facilitating their targeted delivery to specific sites within the body. The long hydrocarbon chains of DSPC provide the necessary structural integrity, while the PEG moiety extends outward, creating a hydrophilic barrier that prevents recognition by the immune system. This dual functionality has made this compound a cornerstone in the development of advanced drug delivery systems.

In recent years, there has been a surge in research focused on PEGylated lipids due to their potential in enhancing the bioavailability and efficacy of therapeutic agents. One of the most compelling applications of 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) is in the field of oncology. Studies have demonstrated that PEGylated liposomes can significantly prolong the circulation time of encapsulated drugs, thereby increasing their exposure to tumor tissues. This has led to improved outcomes in clinical trials for certain cancer treatments. Additionally, the ability to modify the length and composition of the PEG chain allows for fine-tuning of these properties, enabling researchers to optimize drug release profiles for specific therapeutic needs.

The use of 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) extends beyond oncology. In the realm of gene therapy, PEGylated liposomes have shown promise in delivering nucleic acid-based therapeutics safely and efficiently. The protection offered by the PEG layer ensures that genetic materials remain intact during circulation and are only released at targeted sites upon interaction with specific cellular receptors. This has opened up new avenues for treating genetic disorders and infectious diseases.

Another area where this compound has made significant contributions is in vaccine development. PEGylated nanoparticles can enhance vaccine stability and improve immune response by preventing premature degradation and facilitating prolonged antigen presentation. Recent research indicates that vaccines formulated with 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) have shown enhanced efficacy against various pathogens, including viruses and bacteria. This underscores the versatility of this compound in addressing diverse therapeutic challenges.

The chemical structure of 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) also lends itself to applications in diagnostic imaging. Functionalized PEGylated liposomes can be used as contrast agents in magnetic resonance imaging (MRI) and other imaging modalities. The prolonged circulation time allows for extended observation periods, improving diagnostic accuracy while minimizing side effects associated with conventional contrast agents.

Advances in synthetic chemistry have further expanded the utility of this compound. Researchers are now exploring novel modifications to both the lipid backbone and the PEG chain to enhance functionality. For instance, incorporating pH-sensitive groups into the PEG moiety can enable triggered release mechanisms, allowing drugs to be released under specific physiological conditions such as acidic environments found in tumor tissues or inflamed areas.

The regulatory landscape for 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) is also evolving rapidly. Regulatory agencies recognize the potential of PEGylated formulations to improve therapeutic outcomes and have established guidelines for their development and approval. This has accelerated clinical translation efforts for numerous drug candidates that utilize this compound as a key component.

In conclusion,1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-n-[methoxy(polyethylene glycol)-2000] (ammonium salt) represents a transformative innovation in pharmaceutical chemistry with far-reaching implications for medicine. Its unique properties make it an indispensable tool in drug delivery systems across various therapeutic areas including oncology,gene therapy, vaccine development,diagnostic imaging, and more. As research continues to uncover new applications and refine synthetic methodologies,CAS no 474922-77-5 will undoubtedly play an increasingly pivotal role in advancing healthcare solutions worldwide.